Cas no 1156429-26-3 (Benzo[d][1,3]dioxol-5-yl(2-(hydroxymethyl)piperidin-1-yl)methanone)

• Product Name: Benzo[d][1,3]dioxol-5-yl(2-(hydroxymethyl)piperidin-1-yl)methanone
• CAS No: 1156429-26-3
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 2090772
• PubChem ID: 43420397
• Update Time: 2025-05-19

Benzo[d][1,3]dioxol-5-yl(2-(hydroxymethyl)piperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Benzo[d][1,3]dioxol-5-yl(2-(hydroxymethyl)piperidin-1-yl)methanone
• G64137
• 1,3-benzodioxol-5-yl-[2-(hydroxymethyl)piperidin-1-yl]methanone
• DB-229853
• SB43612
• Benzo[1,3]dioxol-5-yl-(2-hydroxymethyl-piperidin-1-yl)-methanone
• 1156429-26-3
• AKOS005891943
• Methanone, 1,3-benzodioxol-5-yl[2-(hydroxymethyl)-1-piperidinyl]-
• [1-(2H-1,3-BENZODIOXOLE-5-CARBONYL)PIPERIDIN-2-YL]METHANOL

• MDL： MFCD11925792
• Inchi： 1S/C14H17NO4/c16-8-11-3-1-2-6-15(11)14(17)10-4-5-12-13(7-10)19-9-18-12/h4-5,7,11,16H,1-3,6,8-9H2
• InChI Key： DPXVPFXAQQSMND-UHFFFAOYSA-N
• SMILES： OCC1CCCCN1C(C1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59Ų

Additional information on Benzo[d][1,3]dioxol-5-yl(2-(hydroxymethyl)piperidin-1-yl)methanone

Research Briefing on Benzo[d][1,3]dioxol-5-yl(2-(hydroxymethyl)piperidin-1-yl)methanone (CAS: 1156429-26-3)

Benzo[d][1,3]dioxol-5-yl(2-(hydroxymethyl)piperidin-1-yl)methanone (CAS: 1156429-26-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The presence of both a benzo[d][1,3]dioxol-5-yl moiety and a hydroxymethyl-substituted piperidine ring contributes to its distinctive pharmacological properties, making it a subject of intense investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Preliminary findings suggest that it exhibits high affinity for certain protein targets, which are implicated in critical cellular processes such as signal transduction and metabolic regulation. Researchers have employed advanced techniques, including X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, to determine the three-dimensional structure of the compound and its interactions with target proteins. These structural insights are invaluable for the rational design of derivatives with enhanced efficacy and selectivity.

In addition to its structural characterization, the compound has been evaluated in various in vitro and in vivo models to assess its therapeutic potential. For instance, studies have demonstrated its efficacy in modulating inflammatory responses and inhibiting the proliferation of certain cancer cell lines. The compound's ability to cross the blood-brain barrier has also been investigated, highlighting its potential applicability in treating neurological disorders. These findings underscore the versatility of Benzo[d][1,3]dioxol-5-yl(2-(hydroxymethyl)piperidin-1-yl)methanone as a lead compound for drug development.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of the compound. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed to advance its clinical translation. Ongoing research is focused on synthesizing analogs with improved drug-like properties and conducting comprehensive toxicity studies to ensure safety. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, Benzo[d][1,3]dioxol-5-yl(2-(hydroxymethyl)piperidin-1-yl)methanone represents a promising candidate for further investigation in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for understanding complex biological systems and developing novel therapeutics. Future research should prioritize the optimization of its pharmacological profile and the exploration of its therapeutic potential in diverse disease contexts.